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Compound Focus: Furametpyr

CAS No.: 123572-88-3

Cat. No.: S528555

A Chinese patent (CN107318865A) specifically claims a pesticidal composition composed of Furametpyr

and Captan. The key details from this patent are summarized below [1].

Table 1: Patent Information for Furametpyr and Captan Combination

Aspect Details
Patent Title The composition pesticide of captan and furametpyr compounding
Key Finding The mixture of Furametpyr and Captan exhibits a synergistic effect, meaning the

combined efficacy is greater than the sum of their individual effects.

Target Sheath blight (Rhizoctonia solani) on rice. The patent also suggests potential use
Diseases against other diseases like Sclerotinia sclerotiorum and Botrytis cinerea.
Formulation The composition can be formulated as water dispersible granules, suspending
Types agents, wettable powders, and others.

Reported The combined composition provides "obvious" synergistic activity, with specific test
Efficacy results against rice sheath blight provided (see Table 2).

Table 2: Experimental Efficacy Data Against Rice Sheath Blight [1]
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Furametpyr : Captan Ratio Efficacy (%)
1:50 77.41
1:40 78.95
1:30 79.66
1:20 81.25
1:10 82.76
1:5 84.23
1:3 85.11
1:2 85.96
11 86.79
2:1 87.18
31 87.50
5:1 87.84
10:1 88.14
15:1 88.33
20:1 88.46
25:1 88.52
30:1 88.49

Research Context for Fungicide Synergy
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The Furametpyr-Captan combination fits into a broader research and development strategy in agriculture.
The following diagram illustrates the logical pathway that leads to the investigation of such synergistic

mixtures.
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The rationale for developing combination fungicides, as shown above, is to combat resistance. Many modern
fungicides are "single-site" inhibitors, which are highly specific but carry a high risk of pathogens
developing resistance, often through a single mutation [2] [3]. Combining a high-risk fungicide with a
partner that has a different mode of action creates a multi-site attack that is harder for the pathogen to

overcome [2].

Common Synergistic Partners in Patents: While direct comparative data for Furametpyr/Captan versus
others is limited, patents reveal several other fungicides are commonly used in synergistic pairs, which can
serve as reference points for researchers [4] [5]. These often involve mixing a single-site fungicide (like
Furametpyr) with a multi-site contact fungicide (like Captan) or another single-site fungicide with a

different molecular target.

Experimental Protocol for Synergy Testing

For researchers looking to validate or compare synergistic combinations, the standard methodology involves

in vitro bioassays and data analysis using established models. The general workflow is as follows.
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Key Steps Explained:

e Pathogen and Compound Preparation: Pure cultures of the target pathogen (e.g., Rhizoctonia
solani) are grown. Technical-grade fungicides are dissolved in appropriate solvents (e.g., acetone or
DMSO) and diluted to a series of concentrations [1].

¢ In Vitro Bioassay: A common method is the poison food technique. The fungicide solutions are
mixed with molten potato dextrose agar (PDA) in petri dishes. Mycelial plugs from the pathogen
culture are then placed in the center of the treated agar plates.

o Data Collection: After a set incubation period (e.g., 2-3 days at a controlled temperature), the
diameter of the fungal mycelium is measured. The percentage of growth inhibition is calculated for
each treatment compared to the untreated control [1].
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e Synergy Analysis: The Colby method is frequently used to determine synergy [6]. It calculates the
expected inhibition (E) of a mixture if the effects were merely additive:
o E(%)=X+Y-(XxY)/100
o Where X and Y are the percentage inhibition of Furametpyr and Captan applied alone,
respectively.
o If the observed inhibition (O) is greater than the expected (E), the combination is
considered synergistic.

Future Research Directions

The field is moving towards more sophisticated methods for screening potential synergies. In silico
approaches, such as molecular docking simulations and machine learning (Quantitative Structure-Activity
Relationship, QSAR), are now being used to predict how different fungicides might bind to wild-type and
mutated target sites (like cytochrome b), helping to rationally select the most promising combinations for

laboratory testing before costly field trials [2] [3].
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captan-synergistic-combination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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